Cas no 1804384-38-0 (1-Bromo-3-chloro-2-(trifluoromethoxy)benzene)

1-Bromo-3-chloro-2-(trifluoromethoxy)benzene is a halogenated aromatic compound featuring bromine, chlorine, and trifluoromethoxy substituents on a benzene ring. This structure imparts unique reactivity and stability, making it a valuable intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. The presence of both bromine and chlorine allows for selective functionalization, while the electron-withdrawing trifluoromethoxy group enhances its utility in cross-coupling reactions. Its well-defined molecular architecture ensures consistent performance in complex transformations. The compound is typically handled under controlled conditions due to its halogenated nature, ensuring safety and purity in laboratory and industrial applications. Its versatility makes it a preferred choice for constructing advanced heterocyclic frameworks.

1-Bromo-3-chloro-2-(trifluoromethoxy)benzene structure

1804384-38-0 structure

Product Name:1-Bromo-3-chloro-2-(trifluoromethoxy)benzene

CAS No:1804384-38-0

MF:C₇H₃BrClF₃O

MW:275.450330972672

CID:4706206

PubChem ID:20269859

Update Time:2025-10-31

1-Bromo-3-chloro-2-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

- 1-bromo-3-chloro-2-(trifluoromethoxy)benzene
- 1-Bromo-3-chloro-2-(trifluoromethoxy)benzene
- Inchi： 1S/C7H3BrClF3O/c8-4-2-1-3-5(9)6(4)13-7(10,11)12/h1-3H
- InChI Key： KVLYSMJKYXLKII-UHFFFAOYSA-N
- SMILES： BrC1C=CC=C(C=1OC(F)(F)F)Cl

Computed Properties

Exact Mass: 273.90079g/mol
Monoisotopic Mass: 273.90079g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 9.2
XLogP3: 4.4

1-Bromo-3-chloro-2-(trifluoromethoxy)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013018982-250mg	1-Bromo-3-chloro-2-(trifluoromethoxy)benzene	1804384-38-0	97%	250mg	499.20 USD	2021-06-25
Alichem	A013018982-500mg	1-Bromo-3-chloro-2-(trifluoromethoxy)benzene	1804384-38-0	97%	500mg	855.75 USD	2021-06-25
Alichem	A013018982-1g	1-Bromo-3-chloro-2-(trifluoromethoxy)benzene	1804384-38-0	97%	1g	1,504.90 USD	2021-06-25

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Additional information on 1-Bromo-3-chloro-2-(trifluoromethoxy)benzene

Comprehensive Overview of 1-Bromo-3-chloro-2-(trifluoromethoxy)benzene (CAS No. 1804384-38-0)

1-Bromo-3-chloro-2-(trifluoromethoxy)benzene (CAS No. 1804384-38-0) is a halogenated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to as a trifluoromethoxy-substituted benzene derivative, is widely utilized as a key intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular formula, C₇H₃BrClF₃O, highlights the presence of bromine, chlorine, and trifluoromethoxy functional groups, which contribute to its reactivity and versatility in organic transformations.

The growing demand for fluorinated organic compounds in modern chemistry has positioned 1-Bromo-3-chloro-2-(trifluoromethoxy)benzene as a valuable building block. Researchers and industries are increasingly exploring its applications in the development of high-performance polymers, liquid crystals, and pharmaceutical intermediates. A trending topic in this context is the role of halogenated aromatics in sustainable chemistry, where this compound is being studied for its potential in green synthesis methodologies. Questions like "How to synthesize 1-Bromo-3-chloro-2-(trifluoromethoxy)benzene?" or "What are the industrial uses of trifluoromethoxy-substituted benzenes?" are frequently searched, reflecting its relevance in both academic and industrial settings.

From a structural perspective, the trifluoromethoxy group in 1-Bromo-3-chloro-2-(trifluoromethoxy)benzene enhances the compound's lipophilicity and metabolic stability, making it a preferred choice in drug discovery. Recent studies have highlighted its utility in the design of kinase inhibitors and antiviral agents, aligning with the current focus on targeted therapies. Additionally, its role in catalysis and material science is being investigated, particularly in the development of organic electronic devices and advanced coatings. The compound's ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, further expands its synthetic applications.

Environmental and safety considerations are also critical when discussing 1-Bromo-3-chloro-2-(trifluoromethoxy)benzene. While it is not classified as a hazardous substance under standard regulations, proper handling and storage are essential to ensure workplace safety. Researchers often search for "safe handling protocols for halogenated benzene derivatives" or "environmental impact of trifluoromethoxy compounds", underscoring the need for comprehensive guidelines. Innovations in waste minimization and green chemistry are driving the development of more sustainable production methods for this compound.

In summary, 1-Bromo-3-chloro-2-(trifluoromethoxy)benzene (CAS No. 1804384-38-0) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique combination of halogen and trifluoromethoxy substituents makes it a valuable tool for researchers exploring new chemical spaces. As the demand for fluorinated building blocks continues to rise, this compound is poised to play a pivotal role in the advancement of modern chemistry.